Cas no 1432678-67-5 (3-[1-(Aminomethyl)cyclobutyl]butan-1-ol)

• Product Name: 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol
• CAS No: 1432678-67-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4599478
• PubChem ID: 71758156
• Update Time: 2025-06-30

3-[1-(Aminomethyl)cyclobutyl]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[1-(aminomethyl)cyclobutyl]butan-1-ol
• 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol

• Inchi： 1S/C9H19NO/c1-8(3-6-11)9(7-10)4-2-5-9/h8,11H,2-7,10H2,1H3
• InChI Key： WEFPBWBKWIEGRZ-UHFFFAOYSA-N
• SMILES： OCCC(C)C1(CN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol

Professional Introduction to Compound with CAS No. 1432678-67-5 and Product Name: 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol

The compound with the CAS number 1432678-67-5 and the product name 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclobutyl moiety linked to an amine-functionalized butan-1-ol backbone suggests a versatile chemical entity capable of engaging in multiple biochemical interactions.

At the core of understanding this compound lies its molecular architecture. The 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol structure combines the rigidity of the cyclobutyl ring with the flexibility of the butan-1-ol side chain, both terminated by an amine group. This configuration allows for diverse functionalization possibilities, making it a valuable scaffold for designing novel bioactive molecules. The cyclobutyl ring, in particular, is known for its ability to modulate electronic properties and steric hindrance, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with remarkable accuracy. Molecular modeling studies indicate that 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol exhibits favorable binding affinities with various biological targets, including enzymes and receptors implicated in therapeutic pathways. These virtual screenings have guided experimental efforts, streamlining the process of identifying lead compounds for further development.

In the realm of drug discovery, the amine group in 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol serves as a critical site for chemical modification. This functionality allows for the introduction of diverse substituents through coupling reactions such as amide bond formation, urea linkage, or disulfide bridges. Such modifications are essential for optimizing solubility, bioavailability, and metabolic stability, ensuring that candidate drugs exhibit desirable pharmacological properties.

One particularly intriguing aspect of this compound is its potential role as a chiral building block. The cyclobutyl ring can exist in enantiomeric forms, each with distinct biological activities. By leveraging asymmetric synthesis techniques, researchers can produce enantiomerically pure derivatives that may exhibit enhanced selectivity and reduced side effects. This approach aligns with the growing emphasis on precision medicine, where tailored therapeutic agents are designed to target specific pathological conditions.

The butan-1-ol moiety in 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol also contributes to its versatility. This hydroxylated alkane chain can participate in hydrogen bonding interactions, enhancing binding affinity to protein targets. Additionally, it provides a site for further derivatization, enabling the creation of prodrugs or conjugates that improve delivery systems or target specificity.

Current research initiatives are exploring the therapeutic potential of derivatives derived from 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol in several disease areas. For instance, studies suggest that modified analogs may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways. Furthermore, preliminary data indicate promising activity against neurological disorders, where the compound's ability to cross the blood-brain barrier may be exploited for central nervous system-targeted therapies.

The synthesis of 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol has been refined through iterative optimization strategies. Transition-metal-catalyzed reactions have played a pivotal role in constructing the cyclobutyl framework efficiently. Techniques such as palladium-catalyzed cross-coupling and copper-mediated cyclizations have enabled concise access to this motif while maintaining high regioselectivity and yield.

Evaluation of 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol and its derivatives often involves sophisticated analytical methodologies. NMR spectroscopy provides detailed insights into molecular conformation and dynamic behavior, while mass spectrometry confirms structural integrity and purity. X-ray crystallography has been instrumental in elucidating coordination interactions when the compound is complexed with biological targets.

The growing interest in green chemistry principles has also influenced synthetic approaches to 3-[1-(Aminomethyl)cyclobutyl]butan-1-ol. Solvent-free reactions and catalytic systems that minimize waste have been explored to enhance sustainability without compromising efficiency. Such eco-conscious methodologies align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing.

In conclusion,3-[1-(Aminomethyl)cyclobutyl]butan-1-ol (CAS No. 1432678-67-5) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of functional groups offers broad utility across multiple drug discovery programs. As research progresses, this compound is poised to contribute significantly to next-generation therapeutics aimed at addressing unmet medical needs.